Cas no 57389-74-9 (4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole)

4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole is a brominated pyrazole derivative characterized by its distinct molecular structure, featuring phenyl substituents at the 3- and 5-positions and a methyl group at the 1-position. This compound is primarily utilized as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The steric and electronic properties imparted by the phenyl groups enhance its utility in constructing complex heterocyclic frameworks. High purity and stability under standard conditions make it suitable for precise synthetic applications.
4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole structure
57389-74-9 structure
Product Name:4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole
CAS No:57389-74-9
MF:C16H13BrN2
MW:313.191822767258
CID:345530
PubChem ID:21398051
Update Time:2025-06-10

4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-methyl-3,5-diphenyl-1H-pyrazole
    • 4-bromo-1-methyl-3,5-diphenylpyrazole
    • 57389-74-9
    • GXKVWZMANZAKTM-UHFFFAOYSA-N
    • SCHEMBL11675583
    • DTXSID20613055
    • Inchi： 1S/C16H13BrN2/c1-19-16(13-10-6-3-7-11-13)14(17)15(18-19)12-8-4-2-5-9-12/h2-11H,1H3
    • InChI Key： GXKVWZMANZAKTM-UHFFFAOYSA-N
    • SMILES： BrC1C(C2C=CC=CC=2)=NN(C)C=1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 312.02629
  • Monoisotopic Mass: 312.02621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82

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